6-Bromo-4-methoxy-1H-indole

• IUPAC Name: 6-bromo-4-methoxy-1H-indole
• InChI: InChI=1S/C9H8BrNO/c1-12-9-5-6(10)4-8-7(9)2-3-11-8/h2-5,11H,1H3
• InChI Key: WPFDDPXFOMVGIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1C=CN2)Br
• Molecular Formula: C9H8BrNO
• DSSTOX Substance ID: DTXSID50646119
• Molecular Weight: 226.07 g/mol
• CAS No.: 393553-57-6

Description

6-Bromo-4-methoxy-1H-indole, also known as 6-Br-4-MeO-1H-indole, is a synthetic molecule belonging to the class of heterocyclic compounds. It is a derivative of indole, which is a bicyclic aromatic compound that is found in many natural products. 6-Br-4-MeO-1H-indole is an important research chemical that is used in a variety of scientific applications. It has a wide range of biological and biochemical effects, making it a valuable tool for furthering our understanding of biological processes.

Scientific Research Applications

Synthesis of Derivatives

• Regioselective Synthesis : A strategy for constructing 6-bromo-5-methoxy-1H-indole-3-carboxylic acid was developed, important in anti-inflammatory compounds like Herdmanine D. This method selectively directs the bromine substituent and is confirmed by 1HNMR data (P. Sharma et al., 2020).

• C4−H Alkoxylation and Natural Product Synthesis : The synthesis of 6-bromo-4-methoxyindole via iridium-catalysed triborylation-diprotodeborylation and Chan-Evans-Lam coupling was utilized in the formal synthesis of natural product breitfussin B (Ardalan A. Nabi et al., 2017).

• Brominated Tryptophan Alkaloids : Investigation of Thorectandra and Smenospongia sponges yielded new brominated tryptophan derivatives including 6-bromo-1H-indole-3-carboxylic acid methyl ester. These compounds showed weak to moderate inhibition of Staphylococcus epidermidis growth (Nathaniel L. Segraves & P. Crews, 2005).

Antioxidant and Cytotoxicity Properties

• Maillard Reaction Derivatives : 6-Methoxytetrahydro-β-carboline derivatives, including 6-methoxy-1-phenyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole, were investigated for in vitro antioxidant and cytotoxicity properties. These derivatives displayed moderate antioxidant properties and safer profiles compared to certain clinical drugs (T. B. Goh et al., 2015).

Application in Tubulin Polymerization Inhibition

• Antivascular Agents : New disubstituted analogues of 6-methoxy-3-(3',4',5'-trimethoxybenzoyl)-1H-indole were evaluated as potential antivascular agents. Compound 13, specifically, was identified as a potent inhibitor of tubulin polymerization and showed cytotoxic activity against melanoma cells (N. Ty et al., 2008).

Optical and Electronic Properties

• Fluorescent Organic Nanoparticles : 3-Styrylindoles, including 3-(4-nitrostyryl)-5-bromo-1H-indole, were synthesized as nanoparticles. These showed interesting fluorescence spectra changes compared to isolated molecules, indicating potential applications in optical technologies (Ashutosh Kumar Singh & A. Ansari, 2017).

Mechanism of Action

Target of Action

6-Bromo-4-methoxy-1H-indole, like other indole derivatives, is known to interact with multiple receptors in the body . Indole derivatives have been found in many important synthetic drug molecules and have shown clinical and biological applications . They play a significant role in cell biology .

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors, which can lead to various biological effects . For example, some indole derivatives have shown inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives can affect various biochemical pathways. For instance, they have been reported to possess antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These diverse biological activities suggest that indole derivatives like this compound can interact with and influence multiple biochemical pathways.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives, it is likely that this compound could have multiple effects at the molecular and cellular levels .

Biochemical Analysis

Biochemical Properties

6-Bromo-4-methoxy-1H-indole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, indole derivatives, including this compound, have been shown to exhibit inhibitory activity against certain enzymes involved in metabolic pathways . These interactions often involve binding to the active sites of enzymes, leading to inhibition or modulation of their activity. Additionally, this compound may interact with proteins involved in cell signaling pathways, thereby affecting cellular communication and function.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been reported to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For example, this compound may alter the expression of genes involved in cell proliferation, apoptosis, and differentiation. It can also impact cellular metabolism by affecting the activity of key metabolic enzymes, leading to changes in metabolite levels and metabolic flux.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key processes. At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, this compound may bind to specific receptors or enzymes, leading to inhibition of their activity. This inhibition can result in downstream effects on cellular signaling pathways and gene expression, ultimately influencing cellular function and behavior.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound may change over time due to factors such as stability and degradation. Studies have shown that the stability of this compound can influence its long-term effects on cellular function . For example, degradation of the compound over time may lead to reduced efficacy or altered biological activity. Additionally, long-term exposure to this compound in in vitro or in vivo studies may result in cumulative effects on cellular function, including changes in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. Studies have indicated that there may be threshold effects, where low doses of the compound exhibit minimal biological activity, while higher doses result in significant effects . Additionally, high doses of this compound may lead to toxic or adverse effects, including cellular damage or disruption of normal physiological processes. It is important to determine the optimal dosage range to maximize therapeutic benefits while minimizing potential risks.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism . These interactions can influence the compound’s bioavailability, efficacy, and overall biological activity. For example, this compound may be metabolized by cytochrome P450 enzymes, leading to the formation of metabolites with different biological properties. Understanding the metabolic pathways of this compound is crucial for predicting its pharmacokinetics and potential interactions with other compounds.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical factors that determine its biological activity . This compound may interact with transporters or binding proteins that facilitate its uptake and distribution within the body. Additionally, the localization and accumulation of this compound in specific tissues or cellular compartments can influence its efficacy and potential side effects. For instance, preferential accumulation in target tissues may enhance therapeutic effects, while accumulation in non-target tissues may lead to adverse effects.

Subcellular Localization

The subcellular localization of this compound can affect its activity and function . This compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For example, localization to the nucleus may enable this compound to directly influence gene expression, while localization to the mitochondria may impact cellular metabolism and energy production. Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action and potential therapeutic applications.